Cas no 16652-44-1 (L-Glutamic acid,5-(1-methylethyl) ester)

• Product name: L-Glutamic acid,5-(1-methylethyl) ester
• CAS No: 16652-44-1
• MF: C₈H₁₅NO₄
• MW: 189.209
• CID: 201601
• PubChem ID: 226462

L-Glutamic acid,5-(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,5-(1-methylethyl) ester
• 2-amino-5-oxo-5-propan-2-yloxypentanoic acid
• 2-amino-5-oxo-5-propan-2-yloxy-pentanoic acid
• 2-amino-5-oxo-5-(propan-2-yloxy)pentanoic acid(non-preferred name)
• AC1L5ES8
• AC1Q5XVR
• AGN-PC-001EJ1
• AR-1D8530
• CTK8H1894
• L-glutamic acid 5-isopropyl ester
• NSC16886
• NSC-16886
• 16652-44-1
• DTXSID10280452
• 5-isopropoxy-5-oxonorvaline

• Inchi： InChI=1S/C8H15NO4/c1-5(2)13-7(10)4-3-6(9)8(11)12/h5-6H,3-4,9H2,1-2H3,(H,11,12)
• InChI Key： FDVPMGQVGDSDOY-UHFFFAOYSA-N
• SMILES： CC(OC(CCC(C(=O)O)N)=O)C

Computed Properties

• Exact Mass: 189.10015
• Monoisotopic Mass: 189.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• PSA: 89.62